Cas no 239802-14-3 (2-Piperazinone,6-(2-methylpropyl)-, (6S)-)

2-Piperazinone,6-(2-methylpropyl)-, (6S)- structure
239802-14-3 structure
Product Name:2-Piperazinone,6-(2-methylpropyl)-, (6S)-
CAS No:239802-14-3
MF:C8H16N2O
MW:156.225441932678
CID:245594
PubChem ID:10130080
Update Time:2025-04-19

2-Piperazinone,6-(2-methylpropyl)-, (6S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,6-(2-methylpropyl)-, (6S)-
    • (6S)-6-(2-METHYLPROPYL)PIPERAZIN-2-ONE
    • (S)-6-Isobutylpiperazine-2-one
    • Piperazinone,6-(2-methylpropyl)-, (6S)- (9CI)
    • AKOS006285084
    • 239802-14-3
    • Piperazinone,6-(2-methylpropyl)-,(6S)-(9ci)
    • SCHEMBL9973637
    • Inchi: 1S/C8H16N2O/c1-6(2)3-7-4-9-5-8(11)10-7/h6-7,9H,3-5H2,1-2H3,(H,10,11)/t7-/m0/s1
    • InChI Key: SAVCPAVRQLPSTB-ZETCQYMHSA-N
    • SMILES: O=C1CNC[C@H](CC(C)C)N1

Computed Properties

  • Exact Mass: 156.12638
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
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